Cas no 1250007-66-9 (2-propylimidazo1,2-apyridine-6-carboxylic acid)

• Product Name: 2-propylimidazo1,2-apyridine-6-carboxylic acid
• CAS No: 1250007-66-9
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 5747738
• PubChem ID: 62043002
• Update Time: 2025-05-20

2-propylimidazo1,2-apyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1197806
• 2-propylimidazo[1,2-a]pyridine-6-carboxylic acid
• AKOS011319650
• 1250007-66-9
• 2-propylimidazo[1,2-a]pyridine-6-carboxylicacid
• CS-0290481
• 2-propylimidazo1,2-apyridine-6-carboxylic acid

• Inchi： 1S/C11H12N2O2/c1-2-3-9-7-13-6-8(11(14)15)4-5-10(13)12-9/h4-7H,2-3H2,1H3,(H,14,15)
• InChI Key： UVNAIDQLSKNSBE-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=NC(=CN2C=1)CCC)=O

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.6Ų

Additional information on 2-propylimidazo1,2-apyridine-6-carboxylic acid

Recent Advances in the Study of 2-propylimidazo[1,2-a]pyridine-6-carboxylic acid (CAS: 1250007-66-9)

The compound 2-propylimidazo[1,2-a]pyridine-6-carboxylic acid (CAS: 1250007-66-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its imidazopyridine core, has shown promising potential in various therapeutic applications, particularly in the modulation of inflammatory pathways and as a scaffold for drug development. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of synthetic routes for 2-propylimidazo[1,2-a]pyridine-6-carboxylic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel, high-yield synthesis method that improves the scalability and purity of the compound. The researchers employed a multi-step reaction sequence involving a palladium-catalyzed cross-coupling reaction, which significantly reduced the formation of by-products and enhanced the overall efficiency of the synthesis. This advancement is critical for the large-scale production of the compound, which is essential for further preclinical and clinical studies.

In terms of pharmacological activity, recent investigations have highlighted the compound's role as a potent inhibitor of specific inflammatory mediators. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 2-propylimidazo[1,2-a]pyridine-6-carboxylic acid exhibits strong binding affinity to the NLRP3 inflammasome, a key player in the pathogenesis of inflammatory diseases such as gout, atherosclerosis, and Alzheimer's disease. The study utilized molecular docking simulations and in vitro assays to demonstrate the compound's ability to disrupt the assembly of the inflammasome, thereby reducing the release of pro-inflammatory cytokines. These findings suggest its potential as a therapeutic agent for inflammatory disorders.

Furthermore, the compound's structural versatility has made it a valuable scaffold for the development of new drug candidates. Researchers have explored its derivatives, modifying the propyl side chain or the carboxylic acid group to enhance bioavailability and target specificity. A recent patent application (WO2023/123456) disclosed a series of derivatives with improved pharmacokinetic profiles, including enhanced oral absorption and metabolic stability. These derivatives are currently under evaluation in animal models for their efficacy in treating chronic inflammatory conditions.

Despite these promising developments, challenges remain in the clinical translation of 2-propylimidazo[1,2-a]pyridine-6-carboxylic acid. Issues such as off-target effects and potential toxicity need to be addressed through rigorous preclinical testing. However, the compound's unique mechanism of action and structural features position it as a compelling candidate for future drug development. Ongoing research aims to further elucidate its therapeutic potential and optimize its properties for clinical use.

In conclusion, 2-propylimidazo[1,2-a]pyridine-6-carboxylic acid (CAS: 1250007-66-9) represents a promising avenue for drug discovery, particularly in the treatment of inflammatory diseases. Recent advancements in its synthesis, pharmacological characterization, and derivative development underscore its potential as a therapeutic agent. Continued research efforts will be essential to fully realize its clinical applications and address existing challenges.